Cas no 2228876-20-6 (1-(2-methylbutan-2-yl)cyclohexylmethanamine)

• Product Name: 1-(2-methylbutan-2-yl)cyclohexylmethanamine
• CAS No: 2228876-20-6
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6615751
• PubChem ID: 165613994
• Update Time: 2025-05-21

1-(2-methylbutan-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbutan-2-yl)cyclohexylmethanamine
• [1-(2-methylbutan-2-yl)cyclohexyl]methanamine
• EN300-1754028
• 2228876-20-6

• Inchi： 1S/C12H25N/c1-4-11(2,3)12(10-13)8-6-5-7-9-12/h4-10,13H2,1-3H3
• InChI Key： BIRSLQULWHZRLJ-UHFFFAOYSA-N
• SMILES： NCC1(CCCCC1)C(C)(C)CC

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylbutan-2-yl)cyclohexylmethanamine

1-(2-Methylbutan-2-yl)cyclohexylmethanamine (CAS No: 2228876-20-6)

The compound 1-(2-methylbutan-2-yl)cyclohexylmethanamine (CAS No: 2228876-20-6) is a complex organic molecule with a unique structure that combines a cyclohexane ring, a methylbutane substituent, and an amine functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The cyclohexane ring provides structural stability, while the methylbutane group introduces steric effects that can influence the compound's reactivity and solubility properties.

Recent studies have focused on the synthesis and characterization of 1-(2-methylbutan-2-yl)cyclohexylmethanamine to understand its physical and chemical properties better. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the compound's structure and purity. These studies have revealed that the molecule exhibits a high degree of symmetry due to the presence of the cyclohexane ring and the methylbutane substituent, which can influence its melting point, boiling point, and solubility in different solvents.

The amine functional group in this compound plays a crucial role in its reactivity. Amines are known for their ability to form hydrogen bonds, which can enhance the compound's solubility in polar solvents. This property makes 1-(2-methylbutan-2-yl)cyclohexylmethanamine a promising candidate for use in drug delivery systems, where solubility is a critical factor. Additionally, the steric effects introduced by the methylbutane group can modulate the compound's interaction with biological systems, making it a potential lead compound for drug development.

In terms of synthesis, researchers have developed efficient methods to prepare 1-(2-methylbutan-2-yl)cyclohexylmethanamine using various organic reactions. One common approach involves the alkylation of cyclohexylamine with a suitable alkylating agent followed by purification steps to isolate the final product. The optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity levels.

Recent advancements in computational chemistry have also provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to study the molecular orbitals and electron distribution of 1-(2-methylbutan-2-yl)cyclohexylmethanamine, which can help predict its reactivity under different chemical conditions. These computational studies complement experimental data and provide a deeper understanding of the compound's behavior in various chemical environments.

The potential applications of 1-(2-methylbutan-2-yl)cyclohexylmethanamine are vast and varied. In the pharmaceutical industry, this compound could serve as a building block for designing bioactive molecules with specific therapeutic properties. Its ability to form hydrogen bonds makes it suitable for use in drug design where interactions with biological targets are essential. Furthermore, its structural stability and solubility properties make it an attractive candidate for use in agrochemicals, where stability under environmental conditions is crucial.

In conclusion, 1-(2-methylbutan-2-yl)cyclohexylmethanamine (CAS No: 2228876-